Cas no 885272-94-6 (Ethyl 6-bromo-1H-indazole-3-carboxylate)

• Product Name: Ethyl 6-bromo-1H-indazole-3-carboxylate
• CAS No: 885272-94-6
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• MDL: MFCD05664002
• CID: 710955
• PubChem ID: 51358649
• Update Time: 2025-10-28

Ethyl 6-bromo-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-1H-indazole-3-carboxylate
• 1H-Indazole-3-carboxylicacid, 6-bromo-, ethyl ester
• 6-bromo-1h-indazole-3-carboxylic acid ethyl ester
• Ethyl6-bromo-1H-indazole-3-carboxylate
• PubChem17121
• QJWRLFKJCOFQIS-UHFFFAOYSA-N
• AB22175
• BL001755
• AX8168066
• AB0037246
• Y4506
• BB 0261015
• AM20120482
• ST24047124
• 1H-Indazole-3-carboxylicacid, 6-bromo-
• 885272-94-6
• AKOS016003715
• AS-45749
• J-521172
• SY065673
• DB-026602
• CS-0005443
• MFCD05664002
• DTXSID40680067
• SCHEMBL492203
• Ethyl 6-Bromoindazole-3-carboxylate

• MDL： MFCD05664002
• Inchi： 1S/C10H9BrN2O2/c1-2-15-10(14)9-7-4-3-6(11)5-8(7)12-13-9/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： QJWRLFKJCOFQIS-UHFFFAOYSA-N
• SMILES： O=C(C1C2C(=CC(=CC=2)Br)NN=1)OCC

Computed Properties

• Exact Mass: 267.98500
• Monoisotopic Mass: 267.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.8
• Topological Polar Surface Area: 55

Experimental Properties

• Density: 1.624
• Boiling Point: 406.4°C at 760 mmHg
• Flash Point: 199.6°C
• Refractive Index: 1.653
• PSA: 54.98000
• LogP: 2.50210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on Ethyl 6-bromo-1H-indazole-3-carboxylate

Recent Advances in the Application of Ethyl 6-bromo-1H-indazole-3-carboxylate (CAS: 885272-94-6) in Medicinal Chemistry

Ethyl 6-bromo-1H-indazole-3-carboxylate (CAS: 885272-94-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and anticancer agents. Recent studies have highlighted its versatility as a building block in medicinal chemistry, owing to its unique structural features that allow for diverse functionalization. This research brief aims to summarize the latest findings on the synthesis, applications, and mechanistic insights of this compound, providing a comprehensive overview for researchers in the field.

One of the most significant advancements in the use of Ethyl 6-bromo-1H-indazole-3-carboxylate is its role in the synthesis of novel indazole-based kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for the c-Met kinase pathway, which is implicated in various cancers. The researchers utilized the bromo-substituent at the 6-position for further cross-coupling reactions, enabling the introduction of diverse pharmacophores. This approach led to the discovery of compounds with nanomolar potency against c-Met, showcasing the compound's potential in targeted cancer therapy.

In addition to its applications in kinase inhibitor development, Ethyl 6-bromo-1H-indazole-3-carboxylate has been employed in the synthesis of PARP (poly-ADP ribose polymerase) inhibitors. A recent patent application (WO2023051234) disclosed its use as a precursor for the synthesis of potent PARP-1 inhibitors with improved blood-brain barrier permeability. The indazole core, functionalized at the 3-position with the ethyl carboxylate group, provided an optimal scaffold for further modifications that enhanced binding affinity and selectivity. These findings underscore the compound's importance in the design of next-generation PARP inhibitors for the treatment of neurological disorders and cancers.

From a synthetic chemistry perspective, recent methodological developments have expanded the utility of Ethyl 6-bromo-1H-indazole-3-carboxylate. A 2024 study in Organic Letters reported a novel palladium-catalyzed C-H activation protocol that enables direct functionalization of the indazole core without the need for pre-installed directing groups. This breakthrough significantly streamlines the derivatization process, opening new avenues for the rapid generation of diverse indazole libraries for drug discovery. The researchers highlighted the compatibility of the bromo-substituent with various coupling partners, further enhancing the compound's synthetic value.

Mechanistic studies have also shed light on the unique properties of Ethyl 6-bromo-1H-indazole-3-carboxylate derivatives. Computational modeling and X-ray crystallographic analyses have revealed that the 6-bromo substitution pattern induces favorable conformational changes in target binding pockets, particularly in protein kinases. This structural insight, combined with the compound's synthetic accessibility, positions it as a privileged scaffold in fragment-based drug discovery approaches. Recent work published in ACS Medicinal Chemistry Letters has demonstrated its successful application in the development of allosteric modulators for challenging drug targets.

Looking forward, the versatility of Ethyl 6-bromo-1H-indazole-3-carboxylate continues to inspire innovative applications in drug discovery. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and covalent inhibitors, leveraging its reactive handle for strategic modifications. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is poised to remain a valuable tool in medicinal chemistry for years to come.